molecular formula C21H22N2O2 B8524765 Ethyl 3-(1-isopropylphthalazin-6-yl)-4-methylbenzoate

Ethyl 3-(1-isopropylphthalazin-6-yl)-4-methylbenzoate

Cat. No.: B8524765
M. Wt: 334.4 g/mol
InChI Key: KOMKTMMAXDACFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(1-isopropylphthalazin-6-yl)-4-methylbenzoate is a useful research compound. Its molecular formula is C21H22N2O2 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C21H22N2O2

Molecular Weight

334.4 g/mol

IUPAC Name

ethyl 4-methyl-3-(1-propan-2-ylphthalazin-6-yl)benzoate

InChI

InChI=1S/C21H22N2O2/c1-5-25-21(24)16-7-6-14(4)19(11-16)15-8-9-18-17(10-15)12-22-23-20(18)13(2)3/h6-13H,5H2,1-4H3

InChI Key

KOMKTMMAXDACFI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)C)C2=CC3=CN=NC(=C3C=C2)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 50-mL round-bottom flask under argon was charged with ethyl 3-(1-chlorophthalazin-6-yl)-4-methylbenzoate (106 mg, 0.32 mmol), iron(III) acetylacetonate (5.7 mg, 0.032 mmol), tetrahydrofuran (2.2 mL), and 1-methyl-2-pyrrolidinone (0.22 mL). Isopropylmagnesium chloride (0.24 mL, 0.49 mmol) was added via a syringe to the resulting red solution, causing an immediate color change to brown, and then finally to dark brown. The resulting mixture was stirred for 10 min, and the reaction was diluted with ethyl acetate and carefully quenched with 10% HCl solution. The mixture was washed with saturated aqueous NaHCO3 solution and the organic layer was dried (MgSO4) and concentrated in vacuo. CombiFlash purification (20% to 50% ethyl acetate in hexanes) afforded the title compound as a cream amorphous solid. MS (ES+): 335.2 (M+H)+.
Quantity
106 mg
Type
reactant
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step One
Quantity
0.22 mL
Type
reactant
Reaction Step One
Quantity
5.7 mg
Type
catalyst
Reaction Step One
Quantity
0.24 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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